Cas no 1499411-79-8 (1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine)

• Product Name: 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine
• CAS No: 1499411-79-8
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5770737
• PubChem ID: 83384075
• Update Time: 2025-10-21

1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1499411-79-8
• 1-(1-methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine
• EN300-2006621
• 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine

• Inchi： 1S/C6H10N4O2/c1-4(7)6-5(10(11)12)3-8-9(6)2/h3-4H,7H2,1-2H3
• InChI Key： MNWDGOXAAPIJCD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1C(C)N)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.7Ų

Additional information on 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine (CAS No. 1499411-79-8)

1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine (CAS No. 1499411-79-8) is a specialized nitro-substituted pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a methyl-nitro pyrazole core with an ethylamine side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its structural similarity to known enzyme inhibitors and receptor modulators.

The growing demand for heterocyclic compounds in drug discovery has put 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine in the spotlight. Recent studies suggest its potential as a building block for kinase inhibitors, particularly in oncology research where pyrazole derivatives show promise against various cancer targets. The nitro group in its structure provides opportunities for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, CAS 1499411-79-8 offers several advantages. Its pyrazole ring system demonstrates remarkable stability under various reaction conditions, while the amine functionality allows for straightforward derivatization. These properties make it valuable for developing small molecule therapeutics, especially in the context of personalized medicine where tailored molecular structures are increasingly important.

The compound's potential extends beyond pharmaceuticals into material science applications. Some researchers are exploring its use as a precursor for functionalized polymers with specialized electronic properties. The nitro-aromatic component may contribute to interesting photophysical characteristics, relevant to developing advanced organic electronic materials for sensors or optoelectronic devices.

Quality control of 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine requires careful analytical verification. Modern techniques like HPLC-MS and NMR spectroscopy are essential for confirming the compound's purity and structural integrity. These analytical methods are particularly important given the compound's potential use in preclinical research and drug development pipelines.

Environmental and safety considerations for CAS 1499411-79-8 follow standard laboratory protocols for handling nitroaromatic compounds. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed during its synthesis, handling, and storage. Researchers should consult the latest SDS documentation for specific handling recommendations.

The market for specialized pyrazole derivatives like 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine is growing steadily, driven by increasing R&D investments in targeted therapies and precision medicine. Custom synthesis services for such compounds are becoming more prevalent, offering researchers access to high-quality materials for their investigations.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a scaffold for developing proteolysis targeting chimeras (PROTACs). The versatility of the pyrazole-amine structure makes it particularly interesting for these emerging therapeutic modalities that are currently gaining significant attention in medicinal chemistry circles.

For researchers working with 1-(1-Methyl-4-nitro-1h-pyrazol-5-yl)ethan-1-amine, it's crucial to stay updated on the latest synthetic protocols and application studies. The compound's unique combination of nitro and amine functionalities continues to inspire innovative applications across multiple scientific disciplines, from medicinal chemistry to materials engineering.